2-(3,4-dimethoxyphenyl)-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
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Description
2-(3,4-dimethoxyphenyl)-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C20H16FN5O4 and its molecular weight is 409.377. The purity is usually 95%.
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Scientific Research Applications
Polymeric Materials
Research on related compounds has led to the development of rigid-rod polyamides and polyimides with notable properties. These polymers exhibit excellent thermooxidative stability, significant solubility in polar aprotic solvents, and show potential for use in high-performance materials due to their amorphous nature and high glass transition temperatures (Spiliopoulos, Mikroyannidis, & Tsivgoulis, 1998). Similar research has led to the creation of aromatic polyamides containing ether and bulky fluorenylidene groups, which are soluble in a variety of organic solvents and can form transparent, flexible, and tough films, suggesting applications in coatings, films, and advanced composites (Hsiao, Yang, & Lin, 1999).
Electroactive Materials
Electroactive polyamides with bis(diphenylamino)-fluorene units have been developed, showcasing excellent solubility, thermal stability, and unique electrochromic and electrofluorescent properties. These materials are of interest for applications in electrochromic devices, organic electronics, and sensors due to their reversible multicolor electrochromic characteristics and high fluorescence quantum yield (Sun et al., 2016).
Antimicrobial and Antitubercular Agents
Derivatives of structurally related compounds have been explored for their antimicrobial and antitubercular activities. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines have shown potent cytotoxicity against murine leukemia and lung carcinoma, highlighting their potential as leads for developing new anticancer and antimicrobial agents (Deady et al., 2005). Another study synthesized N-{2-fluoro-6-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]phenyl} carboxamide derivatives, indicating significant antitubercular and antibacterial potency, which could lead to novel treatments for tuberculosis and bacterial infections (Bodige et al., 2020).
Properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-9-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FN5O4/c1-29-13-8-7-10(9-14(13)30-2)18-23-15(17(22)27)16-19(25-18)26(20(28)24-16)12-6-4-3-5-11(12)21/h3-9H,1-2H3,(H2,22,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TURDCNQLJXQAFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=CC=C4F)C(=O)N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.